[2-(Dimethylamino)cyclobutyl]methanol;hydrochloride

• Molecular Formula: C7H16ClNO
• Molecular Weight: 165.66 g/mol
• IUPAC Name: [2-(dimethylamino)cyclobutyl]methanol;hydrochloride
• InChI: InChI=1S/C7H15NO.ClH/c1-8(2)7-4-3-6(7)5-9;/h6-7,9H,3-5H2,1-2H3;1H
• InChI Key: GVHHVIDZEVQTQG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1CCC1CO.Cl

Description

[2-(Dimethylamino)cyclobutyl]methanol hydrochloride is a cyclobutane-derived compound featuring a dimethylamino group at the 2-position and a methanol group, stabilized as a hydrochloride salt. The hydrochloride salt form enhances solubility and stability, a common feature among bioactive amines .

Preparation Methods

General Synthetic Strategy

The preparation of [2-(Dimethylamino)cyclobutyl]methanol;hydrochloride typically involves a Mannich-type reaction , where a cyclobutanone derivative undergoes condensation with formaldehyde and dimethylamine or its hydrochloride salt. This reaction forms the dimethylaminomethyl-substituted cyclobutanol intermediate, which is then converted into its hydrochloride salt by treatment with hydrogen chloride.

Key steps:

• Starting materials: Cyclobutanone, formaldehyde (usually aqueous), dimethylamine hydrochloride.
• Reaction type: Mannich reaction (aminomethylation of a ketone).
• Salt formation: Acidification with hydrochloric acid to form the hydrochloride salt.

This approach parallels the preparation of related compounds such as [1-[(dimethylamino)methyl]cyclohexyl]methanol;hydrochloride, where cyclohexanone is used instead of cyclobutanone.

Detailed Reaction Conditions

• Reaction medium: Aqueous or mixed aqueous-organic solvents to dissolve reactants and facilitate Mannich condensation.
• Temperature control: Typically maintained at mild temperatures (0–40 °C) to optimize selectivity and yield, preventing side reactions or decomposition.
• pH control: Slightly acidic to neutral conditions favor Mannich base formation; subsequent acidification with HCl converts the free base to the hydrochloride salt.
• Purification: Crystallization of the hydrochloride salt from appropriate solvents such as acetone or ethanol-water mixtures.

Purification and Salt Formation

A typical purification sequence includes:

• Isolation of the free base by basification (e.g., with NaOH) if initially formed as a hydrobromide or other salt.
• Extraction with organic solvents (e.g., toluene) to remove impurities.
• Removal of solvents under reduced pressure.
• Dissolution of residue in acetone with controlled water content (~0.5%) for recrystallization.
• Addition of anhydrous hydrogen chloride gas or hydrochloric acid solution to adjust pH to 3.0–3.5, precipitating the hydrochloride salt with high purity.

Data Table: Summary of Preparation Parameters

Step	Conditions/Details	Notes/References
Starting materials	Cyclobutanone, formaldehyde, dimethylamine hydrochloride	Mannich reaction precursors
Reaction temperature	0–40 °C	Mild temperature to optimize yield
Solvent system	Water or aqueous-organic mixtures	Facilitates solubility and reaction
pH during Mannich reaction	Slightly acidic to neutral	Promotes aminomethylation
Isolation of free base	Basification with NaOH (pH > 12)	Converts salt to free base
Extraction solvent	Toluene or similar organic solvent	Removes impurities
Solvent removal	Vacuum distillation	Concentrates product
Recrystallization solvent	Acetone with ~0.5% water	Purifies product
Salt formation	Addition of anhydrous HCl to pH 3.0–3.5	Produces hydrochloride salt
Yield and purity	High yield, high purity achievable	Patent-based optimized process

Chemical Reactions Analysis

Types of Reactions:

Oxidation: [2-(Dimethylamino)cyclobutyl]methanol;hydrochloride can undergo oxidation reactions, where the hydroxyl group is oxidized to form corresponding carbonyl compounds.

Reduction: The compound can be reduced to form various reduced derivatives, depending on the reducing agents and conditions used.

Substitution: Nucleophilic substitution reactions can occur at the dimethylamino group, leading to the formation of different substituted derivatives.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides and acyl chlorides are used for nucleophilic substitution reactions.

Major Products Formed:

Oxidation: Formation of carbonyl compounds such as ketones and aldehydes.

Reduction: Formation of alcohols and amines.

Substitution: Formation of various substituted derivatives depending on the reagents used.

Scientific Research Applications

Chemistry:

Synthesis of Complex Molecules: [2-(Dimethylamino)cyclobutyl]methanol;hydrochloride is used as an intermediate in the synthesis of complex organic molecules.

Catalysis: The compound can act as a catalyst or a ligand in various chemical reactions.

Biology:

Biochemical Studies: It is used in biochemical studies to investigate the effects of cyclobutyl-containing compounds on biological systems.

Enzyme Inhibition: The compound can be used to study enzyme inhibition mechanisms.

Medicine:

Pharmaceutical Research: [2-(Dimethylamino)cyclobutyl]methanol;hydrochloride is explored for its potential therapeutic applications, including its role as a precursor in drug synthesis.

Drug Delivery: The compound can be used in the development of drug delivery systems.

Industry:

Material Science: It is used in the development of new materials with unique properties.

Chemical Manufacturing: The compound is employed in the production of various chemicals and intermediates.

Mechanism of Action

The mechanism of action of [2-(dimethylamino)cyclobutyl]methanol;hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, leading to modulation of their activity. The dimethylamino group plays a crucial role in its binding affinity and specificity. The cyclobutyl ring provides structural rigidity, enhancing its stability and interaction with target molecules.

Comparison with Similar Compounds

Structural Features

Compound Name	Core Structure	Substituents	Molecular Formula	Reference ID
[2-(Dimethylamino)cyclobutyl]methanol HCl	Cyclobutane	2-(dimethylamino), methanol	C₇H₁₆ClNO
2-[1-(Methylamino)cyclobutyl]ethanol HCl	Cyclobutane	1-(methylamino), ethanol	C₈H₁₇ClNO
Tramadol Hydrochloride	Cyclohexanol	2-(dimethylaminomethyl), 3-methoxyphenyl	C₁₆H₂₅NO₂·HCl
(Cis-2-amino-2-methyl-cyclopentyl)methanol HCl	Cyclopentane	2-amino, 2-methyl, methanol	C₇H₁₆ClNO
Dimethylcathinone Hydrochloride	Propiophenone	2-(dimethylamino), phenyl, ketone	C₁₁H₁₆ClNO

Key Observations :

• Cyclobutane vs. Larger Rings: The target compound and 2-[1-(methylamino)cyclobutyl]ethanol HCl share a strained cyclobutane ring, which may influence conformational flexibility compared to cyclohexanol (Tramadol) or cyclopentane derivatives .
• Functional Groups: The presence of a primary alcohol (methanol/ethanol) differentiates these from Tramadol (secondary alcohol) and Dimethylcathinone (ketone). The dimethylamino group is common across all analogs, suggesting shared physicochemical properties like basicity .

Solubility and Stability

Compound Name	Solubility in Water	Solubility in Methanol	Stability Notes	Reference ID
[2-(Dimethylamino)cyclobutyl]methanol HCl	Likely high (inferred)	Likely high (inferred)	Hydrochloride enhances stability
Tramadol Hydrochloride	Very soluble	Freely soluble	Stable in acidic conditions
Diltiazem Hydrochloride (analog)	Freely soluble	Freely soluble	Sensitive to light and moisture

Key Observations :

• Hydrochloride salts generally exhibit high water solubility due to ionic interactions, as seen in Tramadol and Diltiazem . The target compound is expected to follow this trend.
• Stability may vary with substituents; Tramadol’s methoxyphenyl group contributes to photostability, while cyclobutane derivatives may require controlled storage .

Key Observations :

• Cyclobutane derivatives often require specialized ring-forming reactions (e.g., [2+2] cycloadditions) or functionalization via alkylation/amination .

Key Observations :

• The dimethylamino group is a common motif in CNS-active drugs, suggesting the target compound could serve as a precursor for neuroactive agents .
• Cyclobutane’s rigidity may optimize receptor binding, as seen in Venlafaxine’s cyclohexanol core .

Biological Activity

[2-(Dimethylamino)cyclobutyl]methanol;hydrochloride is a hydrochloride salt derived from a cyclobutyl alcohol featuring a dimethylamino group. This compound's unique bicyclic structure and functional groups suggest potential interactions with biological targets, making it a subject of interest in pharmacological research. Understanding its biological activity is crucial for exploring its therapeutic applications.

Structural Characteristics

The compound's structure can be summarized as follows:

• Chemical Formula : C$_{7}$H$_{15}$ClN\O
• Molecular Weight : 165.66 g/mol
• Functional Groups :
  • Dimethylamino group (-N(CH$_3$)$_2$)
  • Hydroxyl group (-OH)

Predicted Biological Activity

The biological activity of [2-(Dimethylamino)cyclobutyl]methanol;hydrochloride is largely inferred from its structural features, particularly the presence of the dimethylamino group. Compounds with similar structures often exhibit various pharmacological activities, including:

• Neuroactivity : Potential effects on neurotransmitter systems.
• Antimicrobial Properties : Similar compounds have shown activity against bacterial strains.
• Antidepressant Potential : Related structures have been explored for mood-enhancing effects.

The compound may interact with specific molecular targets through hydrogen bonding and electrostatic interactions due to its functional groups. These interactions can affect protein and enzyme activities, influencing various biological pathways.

Synthesis Methods

Several synthetic pathways can be employed to produce [2-(Dimethylamino)cyclobutyl]methanol;hydrochloride in sufficient purity for biological testing. Common methods include:

• Alkylation Reactions : Using appropriate alkyl halides to introduce the dimethylamino group.
• Reduction Reactions : Converting ketones or aldehydes to alcohols.

Biological Activity Data

Recent studies have explored the biological activity of related compounds, providing insights into the potential efficacy of [2-(Dimethylamino)cyclobutyl]methanol;hydrochloride. The following table summarizes findings from various research studies:

Compound Name	Structure Type	Notable Activity	MIC (µM)
1-(Dimethylamino)-2-propanol	Alcohol with amine	Neuroactive	<20
2-(Dimethylamino)-1-butanol	Alcohol with amine	Antimicrobial	<10
1-(4-Methoxyphenyl)-2-(dimethylamino)ethanol	Alcohol with aromatic ring	Antidepressant potential	<15

Case Studies and Research Findings

• Antimicrobial Activity : In a study evaluating novel compounds against Mycobacterium tuberculosis, several analogs exhibited promising activity, with MIC values indicating effective inhibition at low concentrations (e.g., MIC < 20 µM) .
• Neuroactivity Assessment : Compounds structurally similar to [2-(Dimethylamino)cyclobutyl]methanol;hydrochloride have been assessed for neuroactive properties, showing significant interaction with serotonin receptors, which are crucial for mood regulation .
• Cytotoxicity Studies : Research on related compounds demonstrated varied cytotoxicity profiles against HepG2 cells, indicating that while some compounds had low toxicity (IC$_{20}$ > 40 µM), others showed higher selectivity indices, suggesting potential therapeutic applications .